Cas no 37844-02-3 (2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL)

• Product Name: 2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL
• CAS No: 37844-02-3
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD11040141
• CID: 1486583
• PubChem ID: 20069415
• Update Time: 2025-11-02

2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL
• b-AMino-3,4-dichlorobenzenepropanol
• β-Amino-3,4-dichlorobenzenepropanol
• C78174
• DB-227189
• 37844-09-0
• (+)-I(2)-Amino-3,4-dichlorobenzenepropanol
• SCHEMBL7258418
• 37844-02-3
• 2-Amino-3-(3,4-dichlorphenyl)propan-1-ol
• DTXSID701279431
• EN300-1981451
• AKOS013898158

• MDL： MFCD11040141
• Inchi： 1S/C9H11Cl2NO/c10-8-2-1-6(4-9(8)11)3-7(12)5-13/h1-2,4,7,13H,3,5,12H2
• InChI Key： SDQHHIMPZYXBMS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(CO)N)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL

Comprehensive Overview of 2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL (CAS No. 37844-02-3): Properties, Applications, and Research Insights

2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL (CAS No. 37844-02-3) is a specialized organic compound with a molecular structure featuring a propan-1-ol backbone substituted with an amino group and a 3,4-dichlorophenyl moiety. This unique combination of functional groups makes it a subject of interest in pharmaceutical research, material science, and agrochemical development. Its systematic name reflects its structural complexity, while its CAS registry number (37844-02-3) ensures precise identification in global chemical databases.

The compound's physicochemical properties include moderate solubility in polar solvents due to the presence of both hydrophilic (-OH and -NH2) and hydrophobic (dichlorophenyl) groups. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, particularly for pharmaceutical intermediates. Researchers are investigating its role in developing novel dopamine receptor modulators, aligning with current trends in neurological disorder treatments—a hot topic in 2024's biomedical research landscape.

In analytical chemistry, 2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL requires advanced characterization techniques. Modern laboratories employ HPLC-MS for purity analysis and NMR spectroscopy for structural confirmation, addressing common queries about quality control in fine chemical production. The compound's stability under various pH conditions has become a focus area, particularly for formulators seeking pH-stable excipients—a frequently searched term in pharmaceutical forums.

Environmental considerations surrounding chlorinated compounds have spurred innovation in the synthesis of 37844-02-3. Green chemistry approaches utilizing biocatalysis or microwave-assisted synthesis are gaining traction, reflecting the industry's shift toward sustainable practices. These methods address growing concerns about carbon footprint reduction in chemical manufacturing—a top search trend among environmentally conscious researchers.

The structure-activity relationship (SAR) of this compound continues to generate academic interest. Computational chemists are using molecular docking simulations to predict its interactions with biological targets, while material scientists explore its potential in liquid crystal formulations. Such multidisciplinary applications make 2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL a recurring subject in patent literature, particularly for specialty chemical innovations.

Quality standards for CAS No. 37844-02-3 typically require ≥98% purity, with strict controls on residual solvents and heavy metal content—key parameters frequently queried by procurement specialists. Storage recommendations emphasize protection from moisture and oxidation, with inert atmosphere packaging being industry best practice for such amino alcohol derivatives.

Emerging applications in crop protection formulations have been documented, where the compound's chlorinated aromatic system contributes to pest management strategies. This aligns with 2024's agricultural focus on targeted bioactive compounds that minimize ecological impact—a trending search phrase in agriscience communities.

From a regulatory perspective, proper handling of 37844-02-3 requires standard laboratory precautions. Material Safety Data Sheets (MSDS) provide essential guidance on personal protective equipment (PPE) requirements, addressing common workplace safety inquiries. The compound's toxicological profile remains under active study, with particular attention to metabolic pathways—a subject of numerous recent PubMed-indexed publications.

The global market for 2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL reflects increasing demand from contract research organizations (CROs) and specialty chemical manufacturers. Supply chain analytics indicate growing procurement interest from Asia-Pacific research hubs, coinciding with regional investments in precision chemical synthesis capabilities—a frequently discussed topic in industry reports.

Future research directions may explore the compound's potential in supramolecular chemistry applications or as a template for bioisosteric replacement strategies in drug design. These advanced concepts, often searched by graduate researchers, demonstrate the enduring scientific value of this multifunctional chemical entity with CAS registry 37844-02-3.